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Compound of Interest

Compound Name: MGR1

Cat. No.: B1193184

The term "MGR1" presents a significant challenge in scientific and technical literature due to its
association with multiple, unrelated subjects. An in-depth search for a specific "MGR1 signaling
pathway" as a core biological cascade has revealed no such defined pathway in publicly
available research. Instead, the acronym "MGR1" is used to denote a variety of entities, from a
component of the mitochondrial proteome to a US military rocket.

For researchers, scientists, and drug development professionals, precision in terminology is
paramount. The ambiguity surrounding "MGR1" necessitates a clarification of its different
meanings to avoid confusion in scientific discourse.

The Biological Context: MGR1 in Saccharomyces
cerevisiae

The most pertinent biological entity identified is MGR1 (Mitochondrial Genome Required 1), a
protein in the yeast Saccharomyces cerevisiae.[1] This protein is a subunit of the mitochondrial
I-AAA protease complex, which is crucial for mitochondrial protein quality control.[1][2] The
primary function of this complex is to degrade misfolded or unassembled proteins within the
mitochondrial inner membrane, thus maintaining mitochondrial integrity and function.

While MGR1 is a vital protein, it is not described as a signaling molecule that initiates a
phosphorylation cascade or a transcriptional program in the classical sense of a "signaling
pathway." Its role is primarily enzymatic and structural within a protein degradation complex.
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Other Identified Meanings of MGR1

Beyond the realm of yeast mitochondrial biology, the term "MGR1" has been used to refer to:

e MGR-1 Honest John: The first nuclear-capable surface-to-surface missile developed by the
United States.[3]

o Automotive Multi-Gauge Reducer: A device used in vintage automobiles to supply the correct
voltage to original 6-volt gauges when the electrical system has been upgraded to 12 volts.

[4]

e Migraine With Aura, Susceptibility To, 1 (MGR1): A genetic locus that has been associated
with an increased susceptibility to migraines with aura.[5]

¢ 1-Channel Gate Receiver (MGR): An electronic device used for automatic gate operators.[6]

Given the lack of a defined "MGR1 signaling pathway" in the scientific literature, it is not
possible to provide a detailed technical guide on its downstream targets, associated
experimental protocols, or pathway diagrams as requested. Researchers interested in the
yeast MGR1 protein should focus their literature search on mitochondrial i-AAA proteases,
protein quality control, and mitochondrial biology.

It is crucial for future research and communication to use precise and unambiguous identifiers
for genes, proteins, and pathways to avoid such terminological confusion. Should "MGR1" be
an internal or proprietary name for a specific signaling molecule within an organization, that
information is not available in the public domain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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